Cas no 27765-80-6 (N-Acetylmethamphetamine)

• Product Name: N-Acetylmethamphetamine
• CAS No: 27765-80-6
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 2838952
• PubChem ID: 526655
• Update Time: 2025-07-15

N-Acetylmethamphetamine Chemical and Physical Properties

Names and Identifiers

• CBA76580
• N-Methyl-N-(1-methyl-2-phenylethyl)acetamide
• Acetamide, N-methyl-N-(1-methyl-2-phenylethyl)-
• N-Methyl-N-(1-methyl-2-phenylethyl)-acetamide
• N-Acetylmethamphetamine
• A22F5AL7VV
• DTXSID70335735
• SCHEMBL7636285
• AKOS024323171
• N-Acetyl-N-methylamphetamine
• 27765-80-6
• DTXCID20286824

• Inchi： 1S/C12H17NO/c1-10(13(3)11(2)14)9-12-7-5-4-6-8-12/h4-8,10H,9H2,1-3H3
• InChI Key： XCLNTWGFRQKLDT-UHFFFAOYSA-N
• SMILES： O=C(C)N(C)C(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on N-Acetylmethamphetamine

Comprehensive Overview of N-Acetylmethamphetamine (CAS No. 27765-80-6): Properties, Research Applications, and Safety Considerations

N-Acetylmethamphetamine (CAS 27765-80-6), a derivative of methamphetamine, has garnered attention in pharmacological and biochemical research due to its unique structural properties. This compound, often referred to by its systematic name N-acetyl-N-methyl-1-phenylpropan-2-amine, serves as a subject of interest in studies focusing on metabolic pathways and molecular interactions. Researchers have explored its potential applications in neuroscience and medicinal chemistry, particularly in understanding neurotransmitter modulation.

The chemical structure of N-Acetylmethamphetamine features an acetyl group attached to the nitrogen atom of the methamphetamine backbone. This modification alters its physicochemical properties, including solubility and bioavailability, making it a valuable reference standard in analytical chemistry. Laboratories utilize high-performance liquid chromatography (HPLC) and mass spectrometry techniques to identify and quantify this compound in complex matrices.

Recent advancements in synthetic chemistry have improved the production methods for CAS 27765-80-6, enabling higher purity yields for research purposes. Scientists emphasize the importance of proper handling protocols, including the use of personal protective equipment (PPE) and fume hoods, when working with this compound. These safety measures align with global laboratory standards and ensure responsible research practices.

In the context of current scientific trends, N-Acetylmethamphetamine has become a topic of discussion in academic forums exploring drug metabolism studies. Researchers frequently investigate its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies contribute to the broader understanding of how structural modifications affect compound behavior in biological systems.

The analytical characterization of 27765-80-6 involves various spectroscopic techniques. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about its molecular structure, while infrared (IR) spectroscopy helps identify functional groups. These analytical methods are crucial for quality control in research settings and for verifying compound identity in reference materials.

From a regulatory perspective, laboratories handling N-Acetylmethamphetamine must comply with international chemical control frameworks. Proper documentation, including safety data sheets (SDS) and chemical inventories, ensures transparency and accountability in research activities. Many institutions have established specific guidelines for the storage and disposal of such compounds to minimize environmental impact.

Emerging research directions involving CAS 27765-80-6 include computational chemistry studies that model its molecular interactions. These in silico approaches help predict binding affinities and potential biological targets, reducing the need for extensive laboratory testing. Such methodologies align with the growing emphasis on green chemistry principles in modern research.

The scientific literature contains numerous references to N-Acetylmethamphetamine hydrochloride, a common salt form of the compound. This derivative exhibits different physical properties compared to the free base form, including improved stability under certain conditions. Researchers carefully consider these variations when designing experiments and interpreting results.

Quality assurance protocols for 27765-80-6 typically involve multiple analytical validations to ensure batch-to-batch consistency. Reputable suppliers provide certificates of analysis (CoA) that detail purity levels and impurity profiles. These documents are essential for researchers requiring high-quality materials for their investigations.

Recent publications have examined the stability of N-Acetylmethamphetamine under various environmental conditions. Factors such as temperature, humidity, and light exposure can affect compound integrity over time. Proper storage conditions, often including temperature-controlled environments and desiccants, help maintain sample quality for extended periods.

The research community continues to explore novel synthetic routes for CAS 27765-80-6 that improve efficiency and reduce byproduct formation. Green chemistry approaches, such as catalyst optimization and solvent selection, play an increasingly important role in these developments. These advancements contribute to more sustainable laboratory practices across the chemical sciences.

In analytical method development, N-Acetylmethamphetamine serves as an important reference standard for method validation. Laboratories developing new detection techniques often use this compound to establish sensitivity, specificity, and linearity parameters. These standardized approaches ensure reliable results across different research settings.

The biochemical properties of 27765-80-6 have prompted investigations into its potential interactions with various enzyme systems. Cytochrome P450 enzymes, in particular, have been studied for their role in metabolizing this compound. Understanding these metabolic pathways provides valuable insights for pharmacological research and drug development studies.

As research technologies advance, new applications for N-Acetylmethamphetamine continue to emerge in specialized fields. From forensic toxicology to pharmaceutical development, this compound maintains relevance across multiple scientific disciplines. Ongoing studies aim to further elucidate its properties and potential research utility while maintaining strict adherence to ethical guidelines and safety protocols.